(8R,11R,12R,16RS)-Misoprostol-d5
Description
Stereochemical Characteristics and Absolute Configuration
(8R,11R,12R,16RS)-Misoprostol-d5 retains the stereochemical framework of its non-deuterated counterpart, misoprostol, with four chiral centers at positions 8, 11, 12, and 16. The absolute configuration is defined as:
- 8R : Methyl group orientation on the cyclopentane ring.
- 11R and 12R : Hydroxyl group positions on the prostaglandin backbone.
- 16RS : Racemic configuration at the 16-methylhydroxy group.
The rigid cyclopentane core and trans-olefin bond at C13 ensure structural alignment with prostaglandin E1 (PGE1) analogs.
Deuterium Substitution Patterns and Positions
Deuterium incorporation occurs at five sites:
- Methyl-d3 group : Three deuterium atoms replace hydrogens on the 16-methyl group (C16-CH3 → C16-CD3).
- 17,17-d2 : Two deuterium atoms at the 17-position of the octenyl side chain.
This substitution pattern minimizes isotopic interference while preserving pharmacological activity.
Three-Dimensional Structural Analysis
X-ray crystallography of misoprostol bound to the EP3 receptor reveals:
- A fully occluded binding pocket stabilized by hydrogen bonds between the carboxylic acid group and Arg309/Arg311.
- The cyclopentane ring adopts a half-chair conformation , optimizing interactions with transmembrane helices 2 and 7.
- Deuterium atoms occupy positions distal to receptor contact points, minimizing steric clashes.
Physicochemical Properties
Molecular Formula (C22H33D5O5) and Weight (387.56 g/mol)
| Property | Value |
|---|---|
| Molecular Formula | C22H33D5O5 |
| Exact Mass | 387.2952 Da |
| Monoisotopic Mass | 387.2952 Da |
| Degree of Labeling | ≥99% d5; ≤1% d0 |
The molecular weight increase of 5 Da compared to non-deuterated misoprostol (382.54 g/mol) facilitates chromatographic separation.
Solubility Parameters in Various Solvents
| Solvent | Solubility (mg/mL) | Conditions |
|---|---|---|
| Methyl Acetate | 50 | Room temperature |
| Ethanol | 50 | 25°C |
| DMSO | 50 | 25°C |
| DMF | 100 | 25°C |
| Water | <0.01 | 25°C |
Solubility in polar aprotic solvents enables stock solution preparation for LC-MS applications.
Comparative Structural Analysis
Structural Differences Between Misoprostol and (8R,11R,12R,16RS)-Misoprostol-d5
Deuterium substitution reduces metabolic deactivation by cytochrome P450 enzymes, enhancing analytical precision.
Comparison with Other Deuterated Prostaglandin Analogs
The 16-CD3 substitution in (8R,11R,12R,16RS)-Misoprostol-d5 provides greater mass shift (5 Da) than PGE2-d4 (4 Da), improving isotopic resolution in MRM assays.
Properties
Molecular Formula |
C₂₂H₃₃D₅O₅ |
|---|---|
Molecular Weight |
387.56 |
Synonyms |
(11α,13E)-11,16-Dihydroxy-16-methyl-9-oxoprost-13-en-1-oic Acid-d5 Methyl Ester; Cytotec-d5; Misogon-d5; Misoprostil-d5; SC 29333-d5; |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
Comparison with Non-Deuterated Prostaglandins
Misoprostol (Parent Compound)
- Structure : Methyl ester of misoprostol acid (C22H38O5; molecular weight: 382.5 g/mol) with three stereocenters and a 13E double bond .
- Function : Agonist of EP2 and EP3 prostaglandin receptors (Kis = 0.319–10.249 μM), used clinically to prevent NSAID-induced gastric ulcers and induce labor .
- Key Difference : The absence of deuterium in misoprostol results in faster metabolism, limiting its utility in long-term PK studies. In contrast, (8R,11R,12R,16RS)-Misoprostol-d5 provides a stable isotopic tracer for quantifying misoprostol in biological matrices .
Misoprostol Acid (Free Acid Form)
- Structure : Hydrolyzed form of misoprostol (C21H36O5; molecular weight: 368.51 g/mol) lacking the methyl ester group .
- Function : Active metabolite responsible for misoprostol’s therapeutic effects.
- Key Difference : (8R,11R,12R,16RS)-Misoprostol Acid-d5 (C21H31D5O5; molecular weight: 373.54 g/mol) is the deuterated version of this metabolite, used to study hydrolysis kinetics and tissue-specific metabolism .
Comparison with Other Deuterated Prostaglandins
PGF2α-d4
- Structure : Deuterated analog of prostaglandin F2α (PGF2α), with four deuterium atoms .
- Function : Internal standard in UHPLC-MS/MS assays for quantifying PGF2α in negative ionization mode .
- Key Difference : Unlike (8R,11R,12R,16RS)-Misoprostol-d5 , which is used in positive ionization mode due to sodium adduct formation ([M+Na]+), PGF2α-d4 ionizes in negative mode ([M-H]-) .
Deuterated Impurities and Isomers
Analytical Performance in Comparative Studies
Advantages of (8R,11R,12R,16RS)-Misoprostol-d5
Preparation Methods
Core Synthesis of Misoprostol
The preparation of (8R,11R,12R,16RS)-Misoprostol-d5 begins with the synthesis of the non-deuterated Misoprostol scaffold. A widely cited method involves a multi-step sequence starting with methyl 6-bromohexanoate. Copper-mediated conjugate addition of a vinyl cuprate reagent to a cyclopentenone intermediate forms the prostaglandin backbone. Critical steps include:
-
Cuprate Formation : Reaction of methyllithium with copper(I) iodide in tetrahydrofuran (THF) at −78°C.
-
Cyclopentenone Coupling : The cuprate reacts with methyl-5-oxo-3-[(triethylsilyl)oxy]-1-cyclopentene-1-heptanoate to yield a protected prostaglandin intermediate.
-
Deprotection : Acidic cleavage of silyl ethers using pyridinium p-toluenesulfonate (PPTS) in acetone/water.
This route achieves a 60% yield after silica gel chromatography, establishing the foundational chemistry for deuterium incorporation.
Regioselective Deuteration Strategies
Deuteration at specific positions (C16 and adjacent carbons) is achieved through two primary methods:
Isotope Exchange via Transition Metal Catalysis
A tungsten-complexed pyridinium salt enables stepwise H/D exchange at C16 and other positions. Sequential treatment with deuteride (D⁻) and deuterium oxide (D₂O) introduces up to five deuterium atoms with >98% isotopic purity. This method’s regioselectivity is attributed to the steric and electronic effects of the tungsten coordination sphere, which directs deuteration to the 16R/S positions.
Deuterated Reagents in Key Synthetic Steps
Alternative approaches replace hydrogen-containing reagents with deuterated analogs during cuprate formation or reduction steps:
-
Deuterated Methyllithium (CD₃Li) : Used in cuprate synthesis to introduce deuterium at C16.
-
Deuterium Gas (D₂) in Catalytic Hydrogenation : Reduces double bonds in intermediates, ensuring retention of the 8R,11R,12R configuration.
Purification and Isolation
Chromatographic Optimization
Crude (8R,11R,12R,16RS)-Misoprostol-d5 is purified via gravity column chromatography to meet USP/PhEur impurity limits (e.g., <0.3% 8-iso-misoprostol). Key advancements include:
Crystallization and Stabilization
Despite Misoprostol-d5’s oily nature, microcrystalline forms are obtained via:
-
Cold Ethanol Precipitation : Slow cooling (−20°C) of a saturated ethanol solution yields crystals with 98.2% enantiomeric excess.
-
Lyophilization : Freeze-drying aqueous suspensions stabilizes the compound for long-term storage at −80°C.
Analytical Validation
Isotopic Purity Assessment
Molecular rotational resonance (MRR) spectroscopy distinguishes isotopologues by their unique moments of inertia, confirming >99% deuterium incorporation at designated positions. Complementary LC-MS/MS methods monitor isotopic purity during synthesis:
Table 2: MRM Parameters for UHPLC-QqQ-MS/MS Analysis
| Compound | Precursor Ion (m/z) | Product Ion (m/z) | Collision Energy (eV) |
|---|---|---|---|
| Misoprostol-d5 | 372.5 | 249.0 | 12 |
| Misoprostol Acid-d5 | 372.5 | 336.05 | 18 |
Stability Studies
Accelerated degradation studies (40°C/75% RH) show Misoprostol-d5 retains >95% potency after 6 months when stored in amber vials under nitrogen. Major degradation pathways include:
-
Oxidation : Formation of 8-iso-misoprostol-d5 (controlled by antioxidant additives).
-
Hydrolysis : pH-dependent cleavage of ester groups (minimized in citrate buffer at pH 5.0).
Industrial-Scale Production
Q & A
Q. Why is deuterium substitution strategically employed in (8R,11R,12R,16RS)-Misoprostol-d5 for pharmacokinetic studies?
The deuterium substitution at specific positions introduces a kinetic isotope effect, which strengthens carbon-deuterium bonds compared to carbon-hydrogen bonds. This reduces enzymatic degradation rates, enhancing metabolic stability and enabling precise tracking of the compound’s fate in biological systems. Researchers leverage this property in LC-MS/MS workflows to differentiate endogenous metabolites from the deuterated analog, improving signal specificity in complex matrices .
Q. How does (8R,11R,12R,16RS)-Misoprostol-d5 improve the resolution of metabolic pathways compared to the non-deuterated form?
The deuterated analog acts as an isotopic tracer, allowing researchers to monitor metabolic transformations without interference from endogenous compounds. For example, in vitro hepatocyte assays paired with high-resolution mass spectrometry can identify phase I/II metabolites by tracking deuterium retention patterns. This method clarifies whether oxidative or conjugative pathways dominate under specific experimental conditions .
Q. What analytical methodologies are recommended for quantifying (8R,11R,12R,16RS)-Misoprostol-d5 in biological samples?
Isotope dilution analysis (IDA) using LC-MS/MS is the gold standard. A deuterated internal standard (e.g., (8R,11R,12R,16RS)-Misoprostol-d5) corrects for matrix effects and ion suppression. Key parameters include:
- Chromatographic separation: C18 columns with gradient elution (e.g., 0.1% formic acid in water/acetonitrile).
- Mass transitions: Monitor precursor-to-product ion pairs unique to the deuterated compound to avoid cross-talk with non-deuterated analogs.
- Validation: Follow FDA guidelines for precision (±15% RSD) and accuracy (85–115% recovery) .
Advanced Research Questions
Q. How can researchers address contradictory metabolic pathway data observed between in vitro and in vivo models using (8R,11R,12R,16RS)-Misoprostol-d5?
Contradictions often arise from differences in enzyme expression or compartmentalization across models. To resolve this:
- Perform cross-species enzyme phenotyping using recombinant CYP450 isoforms to identify interspecies metabolic discrepancies.
- Combine in vivo microdialysis with deuterated analogs to sample real-time metabolite profiles in specific tissues (e.g., liver vs. plasma).
- Apply physiologically based pharmacokinetic (PBPK) modeling to integrate in vitro metabolism data with in vivo absorption/distribution parameters .
Q. What experimental design considerations are critical for studying enzyme-substrate interactions with (8R,11R,12R,16RS)-Misoprostol-d5?
- Enzyme source: Use human recombinant enzymes or primary hepatocytes to avoid species-specific biases.
- Time-course studies: Monitor deuterium loss at early time points to distinguish binding affinity from catalytic efficiency.
- Competitive inhibition assays: Co-incubate with non-deuterated Misoprostol to calculate IC50 values and validate isotopic interference.
- Structural validation: Pair kinetic data with molecular docking simulations to map deuterium’s steric effects on active-site interactions .
Q. How can isotopic interference be minimized when using (8R,11R,12R,16RS)-Misoprostol-d5 in tandem with other deuterated probes?
- Chromatographic optimization: Adjust column chemistry (e.g., HILIC vs. reversed-phase) to resolve co-eluting deuterated compounds.
- High-resolution MS: Employ Q-TOF or Orbitrap platforms to distinguish isotopic clusters with mass accuracy <5 ppm.
- Data preprocessing: Use software tools (e.g., XCMS, MZmine) to flag isotopic overlaps and exclude ambiguous peaks during metabolite annotation .
Q. What are the implications of stereochemical configuration in (8R,11R,12R,16RS)-Misoprostol-d5 for metabolic studies?
The 8R,11R,12R,16RS configuration influences substrate-enzyme binding orientation. To assess stereochemical impact:
- Compare metabolic rates of the deuterated compound with its epimers (e.g., 8S or 11S configurations) in enantioselective assays.
- Use chiral chromatography (e.g., Chiralpak AD-H column) to resolve diastereomers and quantify configuration-specific metabolism .
Methodological Standards & Reporting
Q. What data reporting practices are essential for studies involving (8R,11R,12R,16RS)-Misoprostol-d5?
- Synthesis details: Document deuterium positions, isotopic purity (≥98%), and analytical validation (e.g., NMR, HRMS).
- Metabolite identification: Provide MS/MS spectra, retention times, and fragmentation patterns for all detected metabolites.
- Statistical rigor: Report sample size justification, ANOVA/regression models, and effect sizes to ensure reproducibility .
Q. How should researchers validate the absence of deuterium exchange in aqueous experimental conditions?
- Conduct stability studies: Incubate (8R,11R,12R,16RS)-Misoprostol-d5 in buffer (pH 7.4, 37°C) and monitor deuterium retention via LC-MS over 24–72 hours.
- Use negative controls: Replace deuterated analogs with non-deuterated versions to confirm that observed metabolites are not artifacts of isotopic exchange .
Ethical & Reproducibility Considerations
Q. What steps ensure ethical use of (8R,11R,12R,16RS)-Misoprostol-d5 in preclinical research?
- Adhere to institutional animal care protocols (e.g., IACUC) for in vivo studies.
- Disclose deuterated compound synthesis and purity data to avoid misinterpretation of metabolic outcomes.
- Share raw MS data in public repositories (e.g., MetaboLights) to enhance transparency .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
